Cas no 753477-16-6 (2-(4-bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide)

2-(4-Bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide is a specialized organic compound featuring a brominated formylphenoxy moiety linked to a tetrahydronaphthalene-derived acetamide core. Its structural complexity, combining an aromatic aldehyde with a cyclic amide, makes it a valuable intermediate in synthetic chemistry, particularly for pharmaceutical and agrochemical applications. The presence of both electrophilic (formyl) and nucleophilic (amide) functional groups enhances its reactivity, enabling diverse derivatization pathways. The bromine substituent further facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, expanding its utility in constructing complex molecular architectures. This compound’s well-defined reactivity profile and multifunctional design make it a versatile building block for targeted synthesis.
2-(4-bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide structure
753477-16-6 structure
Product Name:2-(4-bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
CAS No:753477-16-6
MF:C19H18BrNO3
MW:388.255124568939
CID:5454717
PubChem ID:5224749
Update Time:2025-08-03

2-(4-bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydro-1-naphthalenyl)acetamide
    • Z19746913
    • SR-01000053736
    • SR-01000053736-1
    • 753477-16-6
    • EN300-1187368
    • AKOS030734772
    • 2-(4-bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
    • AB00724863-01
    • Inchi： 1S/C19H18BrNO3/c20-15-8-9-18(14(10-15)11-22)24-12-19(23)21-17-7-3-5-13-4-1-2-6-16(13)17/h1-2,4,6,8-11,17H,3,5,7,12H2,(H,21,23)
    • InChI Key： HJKHQZOJHMSWIA-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=O)C=1)OCC(NC1C2C=CC=CC=2CCC1)=O

Computed Properties

  • Exact Mass: 387.04701g/mol
  • Monoisotopic Mass: 387.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 610.3±55.0 °C(Predicted)
  • pka: 13.52±0.20(Predicted)

2-(4-bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1187368-0.05g
753477-16-6 90%
0.05g
 $212.0 2023-07-09
Enamine
EN300-1187368-50mg
753477-16-6 90.0%
50mg
 $212.0 2023-10-03

2-(4-bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide Related Literature

Related Categories

753477-16-6 (2-(4-bromo-2-formylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide) Related Products

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd